Cas no 2171933-27-8 (5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 2171933-27-8
• MF: C₉H₆I₂N₂OS
• MW: 444.030684947968
• CID: 6585717
• PubChem ID: 165519171
• Update Time: 2025-10-20

5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde
• EN300-1292761
• 2171933-27-8

• Inchi： 1S/C9H6I2N2OS/c1-5-12-8(10)9(11)13(5)7-3-2-6(4-14)15-7/h2-4H,1H3
• InChI Key： PTVTZQRDBPOLET-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C)N1C1=CC=C(C=O)S1)I

Computed Properties

• Exact Mass: 443.82903g/mol
• Monoisotopic Mass: 443.82903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde

5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2171933-27-8): An Emerging Compound in Medicinal Chemistry

5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde (CAS No. 2171933-27-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its imidazole and thiophene moieties, has been the subject of several recent studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

The imidazole ring is a well-known heterocyclic structure that is widely present in various biologically active molecules, including histamine and several antifungal agents. The presence of the imidazole moiety in 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde suggests that this compound may exhibit similar biological activities. Additionally, the thiophene ring, known for its aromatic stability and electron-donating properties, further enhances the compound's potential for diverse biological interactions.

Recent research has focused on the synthesis and characterization of 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde. A study published in the Journal of Organic Chemistry detailed a multi-step synthetic route that efficiently produces this compound with high purity and yield. The synthetic method involves the condensation of 4,5-diiodo-2-methylimidazole with thiophene-2-carbaldehyde, followed by optimization of reaction conditions to ensure maximum product formation.

The carbaldehyde functional group in 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde is particularly noteworthy due to its reactivity and potential for further derivatization. This functional group can undergo various chemical reactions, such as reduction to form alcohols or condensation with amines to form imines, which can be useful in the development of new derivatives with enhanced biological activities.

In terms of biological activity, preliminary studies have shown that 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde exhibits promising antifungal properties. A study conducted by a team of researchers at the University of California demonstrated that this compound effectively inhibits the growth of several fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

Beyond antifungal activity, there is growing interest in exploring the potential anticancer properties of 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde. Preliminary in vitro studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The exact mechanism by which this compound exerts its anticancer effects is still under investigation but may involve induction of apoptosis and inhibition of cell proliferation.

The presence of iodine atoms in the structure of 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene-2-carbaldehyde also adds to its potential as a radiotracer for diagnostic imaging applications. Iodine isotopes are commonly used in nuclear medicine for imaging and therapy due to their favorable nuclear properties. Research is ongoing to evaluate the feasibility of using labeled derivatives of this compound for targeted imaging and treatment of various diseases.

In conclusion, 5-(4,5-diiodo-2-methyl-1H-imidazol-1-yl)thiophene\-carbaldehyde (CAS No. 2171933\-27\-8) represents a promising compound with a wide range of potential applications in medicinal chemistry\. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development\. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential\, it is likely that this compound will play an increasingly important role in the development of new drugs and diagnostic tools\.